LCL-464

• Molecular Formula: C23H39N3O5
• Molecular Weight: 437.58
• IUPAC Name: N-((1R,2R)-1,3-Dihydroxy-1-(4-nitrophenyl)propan-2-yl)-12-(dimethylamino)dodecanamide
• InChI: InChI=1S/C23H39N3O5/c1-25(2)17-11-9-7-5-3-4-6-8-10-12-22(28)24-21(18-27)23(29)19-13-15-20(16-14-19)26(30)31/h13-16,21,23,27,29H,3-12,17-18H2,1-2H3,(H,24,28)/t21-,23-/m1/s1
• InChI Key: XXIDLBHGCBHNCF-FYYLOGMGSA-N
• SMILES: O=C(N[C@H](CO)[C@H](O)C1=CC=C([N+]([O-])=O)C=C1)CCCCCCCCCCCN(C)C
• Appearance: Solid powder
• solubility: Soluble in DMSO
• synonyms: LCL464; LCL 464; LCL-464

Description

LCL-464 is an inhibitor of ceramidases.

Scientific Research Applications

Linac Coherent Light Source (LCLS) Development and Applications

The Linac Coherent Light Source (LCLS) at the SLAC National Accelerator Laboratory, operational since 2009, is the world’s first x-ray free-electron laser (FEL). It provides femtosecond pulses of x-rays with high peak brightness, enabling new domains of ultrafast x-ray science. LCLS has significantly impacted various scientific fields, such as atomic, molecular, and optical physics; condensed matter physics; matter in extreme conditions; chemistry and soft matter; and biology. Its fundamental FEL physics and experimental capabilities have been a milestone in scientific research (Bostedt et al., 2016).

High Repetition Rate X-Ray FELs and Scientific Impact

The LCLS facility's inception has been described as one of the most successful for any new research facility, influencing fields ranging from ultrafast chemistry and catalysis to structural biology and photon science. Its high repetition rate X-ray FELs have opened new frontiers in research, offering unique opportunities and posing significant challenges (Dunne & Schoenlein, 2018).

Plasma Physics and Biomolecular Movies

LCLS's capabilities have enabled experiments like atomic-resolution three-dimensional structure determination of biological macromolecules and particles. The use of x-ray pulses shorter than the time for radiation damage to manifest has been a key advancement in creating molecular movies, a significant leap in plasma physics and biological research (Hau-Riege, 2015).

Luminol-Based Chemiluminescent Signals in Biomedical Science

Luminol chemiluminescence (LCL) is crucial in biomedical and clinical sciences, offering high sensitivity, simplicity, and cost-effectiveness. Its applications include quantifying and detecting macromolecules like proteins and DNA, environmental monitoring, and use in pharmaceuticals for cellular localization and biological tracing (Khan et al., 2014).

Lymphoblastoid Cell Lines (LCLs) in Genetic and Drug Response Research

Lymphoblastoid cell lines (LCLs) are used as a model system for studying human cell genotype-phenotype relationships. They have been utilized in pharmacogenetic experiments, although biological noise and in vitro artifacts can impact results. LCLs have facilitated research in drug response, mRNA levels, and genetic mapping, though challenges remain in managing non-genetic confounders (Choy et al., 2008).

Coherent X-ray Imaging Instrument Development

The LCLS's Coherent X-ray Imaging (CXI) instrument, designed to utilize the LCLS coherent beam, allows high-resolution imaging of sub-micron objects. This instrument offers a flexible optical system and a suite of diagnostics to characterize the beam on every pulse, enabling a range of scientific experiments (Boutet & Williams, 2010).

Single Particle Imaging with LCLS

The LCLS's ability to image individual particles in a single shot using intense femtosecond x-ray pulses has been revolutionary in fields like biological specimen analysis, aerosols, and quantum systems. These capabilities are integral to the roadmap towards achieving atomic resolution in imaging (Aquila et al., 2015).